N-Desmethyl Ulipristal
N-Desmethyl Ulipristal
Brand Name:
Vulcanchem
CAS No.:
159681-67-1
VCID:
VC0028953
InChI:
InChI=1S/C27H33NO3/c1-16(29)27(31)13-12-24-22-10-6-18-14-20(30)9-11-21(18)25(22)23(15-26(24,27)2)17-4-7-19(28-3)8-5-17/h4-5,7-8,14,22-24,28,31H,6,9-13,15H2,1-3H3/t22-,23+,24-,26-,27-/m0/s1
SMILES:
CC(=O)C1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)NC)C)O
Molecular Formula:
C₂₇H₃₃NO₃
Molecular Weight:
419.56
N-Desmethyl Ulipristal
CAS No.: 159681-67-1
Cat. No.: VC0028953
Molecular Formula: C₂₇H₃₃NO₃
Molecular Weight: 419.56
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 159681-67-1 |
|---|---|
| Molecular Formula | C₂₇H₃₃NO₃ |
| Molecular Weight | 419.56 |
| IUPAC Name | (8S,11R,13S,14S,17R)-17-acetyl-17-hydroxy-13-methyl-11-[4-(methylamino)phenyl]-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C27H33NO3/c1-16(29)27(31)13-12-24-22-10-6-18-14-20(30)9-11-21(18)25(22)23(15-26(24,27)2)17-4-7-19(28-3)8-5-17/h4-5,7-8,14,22-24,28,31H,6,9-13,15H2,1-3H3/t22-,23+,24-,26-,27-/m0/s1 |
| SMILES | CC(=O)C1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)NC)C)O |
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